- Direct C(sp3)-H trifluoromethylation of unactivated alkanes enabled by multifunctional trifluoromethyl copper complexes, Angewandte Chemie, 2021, 60(10), 5467-5474
Cas no 1391205-62-1 (3-(trifluoromethyl)cyclopentan-1-one)
1391205-62-1 structure
Product Name:3-(trifluoromethyl)cyclopentan-1-one
CAS No:1391205-62-1
MF:C6H7F3O
MW:152.114392518997
MDL:MFCD22491242
CID:4596412
PubChem ID:91882622
Update Time:2024-03-01
3-(trifluoromethyl)cyclopentan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanone, 3-(trifluoromethyl)-
- 3-Trifluoromethyl-cyclopentanone
- 3-(trifluoromethyl)cyclopentan-1-one
-
- MDL： MFCD22491242
- Inchi： 1S/C6H7F3O/c7-6(8,9)4-1-2-5(10)3-4/h4H,1-3H2
- InChI Key： MZZAJOGAKVUGAB-UHFFFAOYSA-N
- SMILES： C1(=O)CCC(C(F)(F)F)C1
Computed Properties
- Exact Mass: 152.04489933g/mol
- Monoisotopic Mass: 152.04489933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 17.1Ų
3-(trifluoromethyl)cyclopentan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1126233-100mg |
3-Trifluoromethyl-cyclopentanone |
1391205-62-1 | 95% | 100mg |
$555 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126233-250mg |
3-Trifluoromethyl-cyclopentanone |
1391205-62-1 | 95% | 250mg |
$780 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126233-500mg |
3-Trifluoromethyl-cyclopentanone |
1391205-62-1 | 95% | 500mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126233-1g |
3-Trifluoromethyl-cyclopentanone |
1391205-62-1 | 95% | 1g |
$1785 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126233-5g |
3-Trifluoromethyl-cyclopentanone |
1391205-62-1 | 95% | 5g |
$6715 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126233-50mg |
3-Trifluoromethyl-cyclopentanone |
1391205-62-1 | 95% | 50mg |
$340 | 2024-07-28 | |
| Enamine | EN300-1704652-0.05g |
3-(trifluoromethyl)cyclopentan-1-one |
1391205-62-1 | 95% | 0.05g |
$541.0 | 2023-09-20 | |
| Enamine | EN300-1704652-0.1g |
3-(trifluoromethyl)cyclopentan-1-one |
1391205-62-1 | 95% | 0.1g |
$706.0 | 2023-09-20 | |
| Enamine | EN300-1704652-0.25g |
3-(trifluoromethyl)cyclopentan-1-one |
1391205-62-1 | 95% | 0.25g |
$1008.0 | 2023-09-20 | |
| Enamine | EN300-1704652-0.5g |
3-(trifluoromethyl)cyclopentan-1-one |
1391205-62-1 | 95% | 0.5g |
$1587.0 | 2023-09-20 |
3-(trifluoromethyl)cyclopentan-1-one Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Solvents: Acetonitrile , Water ; 3 h, 30 ± 5 °C
Reference
3-(trifluoromethyl)cyclopentan-1-one Raw materials
3-(trifluoromethyl)cyclopentan-1-one Preparation Products
3-(trifluoromethyl)cyclopentan-1-one Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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